Alkaline-earth phosphonate MOFs with reversible hydration-dependent fluorescence†

Chemical Communications Pub Date: 2016-10-13 DOI: 10.1039/C6CC06490F

Abstract

A new rigid tritopic phosphonic ligand, 2,4,6-tris(4-phosphonophenyl)pyridine (H6L), was synthesized and used to assemble isostructural barium (1) and strontium (2) phosphonate metal organic frameworks that exhibit fully reversible and selective water-dependent fluorescence red-shift at room temperature.

Graphical abstract: Alkaline-earth phosphonate MOFs with reversible hydration-dependent fluorescence
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